Ethyl 2-methylpyrimidine-5-carboxylate

• IUPAC Name: ethyl 2-methylpyrimidine-5-carboxylate
• InChI: InChI=1S/C8H10N2O2/c1-3-12-8(11)7-4-9-6(2)10-5-7/h4-5H,3H2,1-2H3
• InChI Key: OTCUHRIIVIPBID-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN=C(N=C1)C
• Molecular Formula: C8H10N2O2
• DSSTOX Substance ID: DTXSID40562450
• Molecular Weight: 166.18 g/mol
• CAS No.: 2134-38-5

Description

Ethyl 2-methylpyrimidine-5-carboxylate is a heterocyclic compound with the molecular formula C8H10N2O2. It features a pyrimidine ring substituted with an ethyl carboxylate group at the 5-position and a methyl group at the 2-position . This compound is of interest due to its diverse range of biological and chemical properties, making it a valuable subject in pharmacological and chemical research.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of Ethyl 2-methylpyrimidine-5-carboxylate typically involves the reaction of 2-methylpyrimidine-5-carboxylic acid with ethanol in the presence of a dehydrating agent such as sulfuric acid. The reaction is carried out under reflux conditions to facilitate esterification .

Industrial Production Methods: In an industrial setting, the production of this compound may involve continuous flow processes to enhance efficiency and yield. The use of catalysts and optimized reaction conditions, such as temperature and pressure control, are crucial for large-scale synthesis .

Chemical Reactions Analysis

Types of Reactions: Ethyl 2-methylpyrimidine-5-carboxylate undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding carboxylic acids.

Reduction: Reduction reactions can convert the ester group to an alcohol.

Substitution: Nucleophilic substitution reactions can occur at the pyrimidine ring.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Reagents like sodium hydride or potassium tert-butoxide in aprotic solvents are employed.

Major Products: The major products formed from these reactions include carboxylic acids, alcohols, and substituted pyrimidine derivatives .

Scientific Research Applications

Ethyl 2-methylpyrimidine-5-carboxylate has several applications in scientific research:

Chemistry: It serves as a building block in the synthesis of more complex heterocyclic compounds.

Biology: This compound is used in the study of enzyme interactions and metabolic pathways.

Industry: It is utilized in the production of agrochemicals and pharmaceuticals

Mechanism of Action

The mechanism of action of Ethyl 2-methylpyrimidine-5-carboxylate involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can inhibit or activate these targets, leading to various biological effects. The pathways involved may include signal transduction, gene expression regulation, and metabolic processes .

Comparison with Similar Compounds

• Ethyl 2-methylpyrimidine-4-carboxylate
• Methyl 2-methylpyrimidine-5-carboxylate
• Ethyl 4-methylpyrimidine-5-carboxylate

Comparison: this compound is unique due to its specific substitution pattern, which influences its reactivity and biological activity. Compared to similar compounds, it may exhibit different pharmacokinetic properties and efficacy in various applications .

Biological Activity

Ethyl 2-methylpyrimidine-5-carboxylate is a compound of increasing interest in the fields of medicinal chemistry and pharmacology due to its potential biological activities. This article explores its biological activity, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

This compound has a molecular formula of $C_9H_{11}N_2O_2$ and features a pyrimidine ring substituted with ethyl and methyl groups. This specific substitution pattern contributes to its unique chemical properties, influencing its interactions with biological targets.

Mechanisms of Biological Activity

The biological activity of this compound is primarily attributed to its ability to interact with various enzymes and receptors. These interactions can modulate biochemical pathways, leading to significant physiological effects. The compound has shown promise in several areas:

• Antimicrobial Activity : Studies have demonstrated that derivatives containing the pyrimidine structure exhibit antibacterial properties against strains such as Escherichia coli and Staphylococcus aureus . The mechanism often involves the inhibition of bacterial cell wall synthesis or interference with metabolic pathways.
• Anti-inflammatory Effects : Research indicates that compounds similar to this compound can reduce inflammation in animal models, particularly in carrageenan-induced paw edema tests . This suggests potential applications in treating inflammatory diseases.
• Anthelmintic Activity : The compound has also been evaluated for its effectiveness against parasitic worms, showing promising results in vitro against Pheretima posthuma .

Case Studies and Research Findings

Several studies have investigated the biological activities of this compound and its derivatives:

• Synthesis and Antimicrobial Testing :
  • A study synthesized various derivatives of pyrimidine-5-carboxylate and tested them for antimicrobial activity. Compounds were screened against common bacterial strains, revealing that some derivatives exhibited significant inhibition rates .
• Anti-inflammatory Activity :
  • In a controlled experiment, the anti-inflammatory effects were assessed using a rat model. The results indicated that specific derivatives significantly reduced paw swelling compared to control groups, suggesting their potential as anti-inflammatory agents .
• Pharmacological Evaluation :
  • A comprehensive pharmacological evaluation was conducted on a series of pyrimidine derivatives, including this compound. The study highlighted the compound's ability to act as a potent pharmacophore with multiple targets within biological systems .

Comparative Analysis

The following table summarizes the biological activities of this compound compared to similar compounds:

Compound	Antimicrobial Activity	Anti-inflammatory Activity	Anthelmintic Activity
This compound	Moderate	Significant	Moderate
Ethyl 4-ethyl-2-methylpyrimidine-5-carboxylate	High	Moderate	Low
Ethyl 2-amino-4-methylpyrimidine-5-carboxylate	Low	Significant	High

Synthesis routes and methods

Procedure details

Into 25 ml of ether was suspended 762 mg of 60% NaH, and then 20 g of ethyl formate was added dropwise under ice-cooling. Then, 12 ml of an ether solution of 5.0 g of ethyl 3,3-diethoxypropanoate was added dropwise thereto. After 2 days of stirring at the same temperature, 2.50 g of acetamidine hydrochloride was added thereto, followed by 1 day of stirring at room temperature. Then, 5 ml of acetic acid and water were added to the reaction solution, followed by extraction with ethyl acetate. After the organic layer was dried over anhydrous sodium sulfate, the solvent was removed by evaporation and the resulting residue was subjected to silica gel column chromatography to obtain 2.93 g of the title compound from an eluate eluted with ethyl acetate-hexane (3:7, v/v).